N1-(2-(diethylamino)ethyl)-N2-(4-nitrophenyl)oxalamide

• IUPAC Name: N-[2-(diethylamino)ethyl]-N'-(4-nitrophenyl)oxamide
• InChI: InChI=1S/C14H20N4O4/c1-3-17(4-2)10-9-15-13(19)14(20)16-11-5-7-12(8-6-11)18(21)22/h5-8H,3-4,9-10H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key: ABSIUCRRLHIODZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C(=O)NC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C14H20N4O4
• Molecular Weight: 308.33 g/mol

Description

N1-(2-(diethylamino)ethyl)-N2-(4-nitrophenyl)oxalamide, also known as DEANO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthetic Chemistry Applications

N1-(2-(diethylamino)ethyl)-N2-(4-nitrophenyl)oxalamide and related compounds have been utilized in novel synthetic pathways. For instance, Mamedov et al. (2016) developed a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides, showcasing the chemical's potential in creating diverse oxalamides and anthranilic acid derivatives with high yields and operational simplicity (Mamedov et al., 2016).

Material Science and Optical Applications

In materials science, the molecule has been implicated in studies related to optical storage and polymer sciences. Meng et al. (1996) synthesized and copolymerized nitrophenyl derivatives to study the photoinduced birefringence in polymers, revealing the potential of such compounds in reversible optical storage through cooperative motion of polar side groups (Meng et al., 1996).

Molecular Interactions and Photolabile Groups

Furthermore, research into photolabile groups has incorporated this compound derivatives. Goguen et al. (2011) discussed the sequential activation and deactivation of protein function using spectrally differentiated caged phosphoamino acids, highlighting the compound's role in controlled biological studies (Goguen et al., 2011).

Antimicrobial Studies

In the realm of antimicrobial research, compounds structurally related to this compound have been synthesized and tested for their biological activities. For example, novel metal complexes of palmitoyl thioureas, incorporating similar functional groups, demonstrated promising antimicrobial properties (Asegbeloyin et al., 2018).

Environmental and Catalytic Applications

The study of organophosphorus compounds, including those related to this compound, has extended into environmental science. Katagi (1993) examined the photochemistry of organophosphorus herbicides, shedding light on the degradation pathways and potential environmental impacts of these chemicals (Katagi, 1993).